Cas no 2255-81-4 (4-bromo-5-methyl-2,1,3-benzothiadiazole)

2255-81-4 structure
Product name:4-bromo-5-methyl-2,1,3-benzothiadiazole
4-bromo-5-methyl-2,1,3-benzothiadiazole Chemical and Physical Properties
Names and Identifiers
-
- AC1MCQZ4; 4-Brom-5-methyl-2,1,3-benzothiadiazol; SBB098733; ZINC00158820; 4-bromo-5-methyl-benzo[1,2,5]thiadiazole; 4-Brom-5-methyl-1-phenyl-1H-pyrazol; 4-Bromo-5-methyl-1-phenyl-1H-pyrazole; 4-bromo-5-methyl-1-phenyl-1H-pyrazole; 1-Phenyl-4-brom-5-methylpyrazol; AKOS005264102; SureCN1368996; CTK4J3286;
- 4-Bromo-5-methyl-2,1,3-benzothiadiazole
- 4-broMo-5-Methylbenzo[c][1,2,5]thiadiazole
- 2255-81-4
- STK743030
- SR-01000534830
- CAA25581
- EN300-1707902
- SR-01000534830-1
- AKOS001755104
- G75244
- Z2306756275
- DTXSID301277845
- 4-bromo-5-methyl-2,1,3-benzothiadiazole
-
- Inchi: InChI=1S/C7H5BrN2S/c1-4-2-3-5-7(6(4)8)10-11-9-5/h2-3H,1H3
- InChI Key: MVKNQPXDNRZEPN-UHFFFAOYSA-N
- SMILES: CC1=C(C2=NSN=C2C=C1)Br
Computed Properties
- Exact Mass: 227.93568g/mol
- Monoisotopic Mass: 227.93568g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54Ų
- XLogP3: 2.8
4-bromo-5-methyl-2,1,3-benzothiadiazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1707902-10.0g |
4-bromo-5-methyl-2,1,3-benzothiadiazole |
2255-81-4 | 95.0% | 10.0g |
$3929.0 | 2025-03-21 | |
Enamine | EN300-1707902-0.05g |
4-bromo-5-methyl-2,1,3-benzothiadiazole |
2255-81-4 | 95.0% | 0.05g |
$212.0 | 2025-03-21 | |
Enamine | EN300-1707902-5.0g |
4-bromo-5-methyl-2,1,3-benzothiadiazole |
2255-81-4 | 95.0% | 5.0g |
$2650.0 | 2025-03-21 | |
Enamine | EN300-1707902-1g |
4-bromo-5-methyl-2,1,3-benzothiadiazole |
2255-81-4 | 95% | 1g |
$914.0 | 2023-09-20 | |
Aaron | AR00BO2S-50mg |
4-broMo-5-Methylbenzo[c][1,2,5]thiadiazole |
2255-81-4 | 95% | 50mg |
$317.00 | 2023-12-14 | |
A2B Chem LLC | AF43320-100mg |
4-broMo-5-Methylbenzo[c][1,2,5]thiadiazole |
2255-81-4 | 95% | 100mg |
$369.00 | 2024-04-20 | |
A2B Chem LLC | AF43320-1g |
4-broMo-5-Methylbenzo[c][1,2,5]thiadiazole |
2255-81-4 | 95% | 1g |
$998.00 | 2024-04-20 | |
1PlusChem | 1P00BNUG-5g |
4-broMo-5-Methylbenzo[c][1,2,5]thiadiazole |
2255-81-4 | 95% | 5g |
$3338.00 | 2024-05-25 | |
1PlusChem | 1P00BNUG-10g |
4-broMo-5-Methylbenzo[c][1,2,5]thiadiazole |
2255-81-4 | 95% | 10g |
$4919.00 | 2024-05-25 | |
Aaron | AR00BO2S-500mg |
4-broMo-5-Methylbenzo[c][1,2,5]thiadiazole |
2255-81-4 | 95% | 500mg |
$1006.00 | 2023-12-14 |
4-bromo-5-methyl-2,1,3-benzothiadiazole Related Literature
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
-
Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
-
Xinhua Dai,Zhimin Liu,Buxing Han,Zhenyu Sun,Yong Wang,Jian Xu,Xinglin Guo,Ning Zhao,Jing Chen Chem. Commun., 2004, 2190-2191
-
Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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